Cas no 1795087-07-8 (6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one)

• Product Name: 6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one
• CAS No: 1795087-07-8
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• CID: 5367753
• Update Time: 2025-06-11

6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one

• Inchi： 1S/C15H16N2O5/c1-9-5-12(7-14(18)20-9)21-11-3-4-17(8-11)15(19)13-6-10(2)22-16-13/h5-7,11H,3-4,8H2,1-2H3
• InChI Key： QOTUSUSHKMOXQN-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(C3C=C(C)ON=3)=O)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one

Introduction to 6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one (CAS No. 1795087-07-8)

6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1795087-07-8, belongs to a class of molecules that exhibit promising properties in various biochemical pathways. The intricate architecture of this molecule, featuring a pyrrolidinyl moiety linked to an oxopyranone core, makes it a subject of intense study for its pharmacological implications.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its potential as a lead compound in drug discovery. The presence of a 5-methyl-1,2-oxazole group in the molecular structure suggests that it may interact with specific enzymes or receptors, thereby modulating biological processes. This aspect has been particularly intriguing for researchers exploring novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The structural features of 6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one make it a candidate for such applications. Studies have indicated that compounds with similar scaffolds may exhibit anti-inflammatory properties by interacting with key signaling molecules involved in the inflammatory cascade.

The pyrrolidinyl ring is a common motif in many bioactive molecules and is known for its ability to engage in hydrogen bonding interactions, which can be crucial for binding affinity and specificity. In the context of 6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one, this moiety is strategically positioned to interact with biological targets, potentially enhancing its pharmacological activity.

Furthermore, the oxopyranone core is another significant feature of this compound. Oxopyranones are known to exhibit diverse biological activities and have been explored in various therapeutic areas. The combination of these structural elements in 6-methyl-4-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one suggests that it may possess multiple mechanisms of action, making it a versatile candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets more accurately. These computational studies have provided valuable insights into the binding mode and affinity of 6-methyl-4-[1-(5-methyl-1,2 oxazole -3-carbonyl)pyrrolidin -3 -yl] oxypyran -2-one towards various enzymes and receptors. This information has been instrumental in guiding experimental efforts aimed at optimizing its pharmacological properties.

The chemical synthesis of this compound has also been refined through recent methodological improvements. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to achieve high yields and purity levels. These advancements have made it feasible to produce sufficient quantities of 6-methyl -4-[1-(5 methyl -1 ,2 oxazole -3 carbonyl ) pyrrolidin -3 -yl ] oxypyran -2-one for detailed biological testing.

In terms of biological activity, preliminary studies have suggested that 6-methyl -4-[1-(5 methyl -1 ,2 oxazole -3 carbonyl ) pyrrolidin -3 -yl ] oxypyran -2-one may exhibit inhibitory effects on certain enzymes involved in inflammatory processes. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases. The ability of this compound to modulate inflammatory pathways could make it a valuable asset in the development of novel therapeutic strategies.

The potential applications of 6-methyl -4-[1-(5 methyl -1 ,2 oxazole -3 carbonyl ) pyrrolidin -3 -yl ] oxypyran -2-one extend beyond anti-inflammatory uses. Its unique structural features also suggest potential applications in other therapeutic areas, such as neurodegenerative diseases and cancer research. The ability to fine-tune its chemical structure through medicinal chemistry approaches could lead to the development of highly specific and effective drug candidates.

As research continues to uncover new biological functions and mechanisms, the significance of compounds like 6-methyl -4-[1-(5 methyl -1 ,2 oxazole -3 carbonyl ) pyrrolidin -3 yl ] oxypyran 2 one is likely to grow further. Its complex architecture and promising biological activities make it a compelling subject for future studies aimed at developing innovative therapeutic agents.